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Compound of Interest

5-Methoxypyrimidine-2-
Compound Name:
carbaldehyde

cat. No.: B1321187

Essential Safety and Handling Guide for 5-
Methoxypyrimidine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 5-Methoxypyrimidine-2-carbaldehyde (CAS No. 90905-32-1). Adherence to these
guidelines is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Methoxypyrimidine-2-carbaldehyde is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and eye contact. Appropriate PPE is mandatory
to mitigate these risks.

Hazard Classification:
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Hazard Class

GHS Hazard Statement

Skin Irritation

H315: Causes skin irritation.[1][2][3]

Eye Irritation

H319: Causes serious eye irritation.[1][2][3]

Respiratory Irritation

H335: May cause respiratory irritation.[1][2][3]

Recommended Personal Protective Equipment:

PPE Category

Specific Requirements

Hand Protection

Chemical-resistant gloves are required. Nitrile or
neoprene gloves are recommended for handling
organic solvents and aldehydes.[4][5] Always

inspect gloves for tears or holes before use.[4]

Eye & Face Protection

Safety glasses with side-shields or chemical
safety goggles are mandatory.[2] A face shield
should be worn when there is a risk of

splashing.

Skin & Body Protection

Alab coat must be worn and buttoned.[6]
Ensure full-length pants and closed-toe shoes

are waorn.

Respiratory Protection

All handling should be conducted in a certified
chemical fume hood to avoid inhalation of dust
or vapors.[2] If a fume hood is not available or
ventilation is inadequate, a NIOSH-approved

respirator is necessary.[7]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and

maintain the integrity of the compound.

Handling Protocol:
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» Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Have
all necessary PPE, spill containment materials, and waste containers readily accessible.

» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood.
Avoid generating dust.

e Solution Preparation: When dissolving the solid, add the solvent slowly to the compound.

o Post-Handling: After handling, wash hands thoroughly with soap and water, even after
removing gloves.[2] Decontaminate the work surface.

Storage Protocol:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][8]

Recommended storage temperature is between 2-8°C under an inert atmosphere.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[9]

Do not store near heat or ignition sources.[8]

Disposal Plan

5-Methoxypyrimidine-2-carbaldehyde and its containers must be disposed of as hazardous
waste. Do not dispose of this chemical down the drain or in regular trash.[7]

Waste Management Protocol:

» Waste Collection: Collect all waste, including contaminated PPE and cleaning materials, in a
designated and clearly labeled hazardous waste container.[7][10]

» Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "5-Methoxypyrimidine-2-carbaldehyde".

o Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and
secure area, away from incompatible materials.
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» Professional Disposal: Arrange for disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal company.[7] Provide the
Safety Data Sheet (SDS) to the disposal company.

Experimental Workflow and Safety Procedures

The following diagram illustrates the standard workflow for handling 5-Methoxypyrimidine-2-
carbaldehyde, incorporating essential safety checkpoints.
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Caption: Workflow for Safe Handling of 5-Methoxypyrimidine-2-carbaldehyde.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1321187?utm_src=pdf-body-img
https://www.benchchem.com/product/b1321187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1321187?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.cn/CN/zh/product/bldpharmatech/bl3h1f1c77a0?context=bbe
https://www.angenechemical.com/sds/90905-32-1.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/24/SDS-BD23085.pdf
https://icash.public-health.uiowa.edu/wp-content/uploads/2017/02/UC-Davis-Safety-Services-Guidelines-for-the-Selection-of-Chemical-Resistant-Gloves-2017-01-26.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.guidechem.com/msds/26664-09-5.html
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Propylfuran_2_carbaldehyde_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5444806&productDescription=PYRIMIDINE-5-CARBXALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2496706&productDescription=5-IODO-24-DIMETHOXYPYRIMIDI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Phenazine_1_carbaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1321187#personal-protective-equipment-for-handling-5-methoxypyrimidine-2-carbaldehyde
https://www.benchchem.com/product/b1321187#personal-protective-equipment-for-handling-5-methoxypyrimidine-2-carbaldehyde
https://www.benchchem.com/product/b1321187#personal-protective-equipment-for-handling-5-methoxypyrimidine-2-carbaldehyde
https://www.benchchem.com/product/b1321187#personal-protective-equipment-for-handling-5-methoxypyrimidine-2-carbaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1321187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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